Cas no 13952-61-9 (N,N-dimethyl-4-(2-oxo-2-phenylethyl)benzenesulfonamide)
13952-61-9 structure
Product Name:N,N-dimethyl-4-(2-oxo-2-phenylethyl)benzenesulfonamide
CAS No:13952-61-9
MF:C16H17NO3S
MW:303.376083135605
CID:902820
PubChem ID:266976
Update Time:2025-04-19
N,N-dimethyl-4-(2-oxo-2-phenylethyl)benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N,N-dimethyl-4-(2-oxo-2-phenylethyl)benzenesulfonamide
- NSC-106064
- NSC106064
- DS-002087
- N,N-Dimethyl-4-(2-oxo-2-phenylethyl)benzene-1-sulfonamide
- DTXSID00930499
- N,N-dimethyl-4-phenacyl-benzenesulfonamide
- AKOS012501421
- 13952-61-9
-
- Inchi: 1S/C16H17NO3S/c1-17(2)21(19,20)15-10-8-13(9-11-15)12-16(18)14-6-4-3-5-7-14/h3-11H,12H2,1-2H3
- InChI Key: SECGTZWODKVXQD-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)CC(C1C=CC=CC=1)=O)(N(C)C)(=O)=O
Computed Properties
- Exact Mass: 303.09301
- Monoisotopic Mass: 303.09291458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- PSA: 54.45
- LogP: 3.44310
N,N-dimethyl-4-(2-oxo-2-phenylethyl)benzenesulfonamide Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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